Cas no 2228142-55-8 (1-(dimethoxymethyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(dimethoxymethyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228142-55-8
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 6355217
• PubChem ID: 165609163
• Update Time: 2025-06-09

1-(dimethoxymethyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethoxymethyl)-2,2-difluorocyclopropan-1-amine
• 2228142-55-8
• EN300-1736654

• Inchi： 1S/C6H11F2NO2/c1-10-4(11-2)5(9)3-6(5,7)8/h4H,3,9H2,1-2H3
• InChI Key： TXNZVEJFYKHQAE-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(OC)OC)N)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(dimethoxymethyl)-2,2-difluorocyclopropan-1-amine

1-(Dimethoxymethyl)-2,2-Difluorocyclopropan-1-Amine: A Comprehensive Overview

CAS No 2228142-55-8, commonly referred to as 1-(dimethoxymethyl)-2,2-difluorocyclopropan-1-amine, is a unique organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its distinctive structure and promising properties. Recent studies have highlighted its potential in drug discovery, materials science, and catalytic processes. This article delves into the structural features, chemical properties, and latest research findings related to this compound.

The molecular structure of 1-(dimethoxymethyl)-2,2-difluorocyclopropan-1-amine is characterized by a cyclopropane ring substituted with a dimethoxymethyl group and two fluorine atoms. The cyclopropane ring introduces significant ring strain, which can influence the compound's reactivity and stability. The dimethoxymethyl group adds complexity to the molecule, providing opportunities for further functionalization. Recent research has explored the synthesis of this compound through various routes, including nucleophilic substitution and cycloaddition reactions. These studies have optimized reaction conditions to enhance yield and purity.

One of the most intriguing aspects of CAS No 2228142-55-8 is its ability to participate in diverse chemical transformations. For instance, the compound has been employed as a building block in the synthesis of bioactive molecules. Its fluorinated structure makes it an attractive candidate for drug design, particularly in targeting specific biological pathways. Recent advancements in medicinal chemistry have leveraged this compound's unique properties to develop potential therapeutic agents with improved bioavailability and efficacy.

In addition to its role in drug discovery, 1-(dimethoxymethyl)-2,2-difluorocyclopropan-1-amine has shown promise in materials science. Its structural rigidity and electronic properties make it a suitable candidate for applications in polymer chemistry and nanotechnology. Researchers have investigated its use as a monomer in the synthesis of novel polymers with tailored mechanical and thermal properties. These findings underscore the compound's versatility across multiple disciplines.

The chemical stability of CAS No 2228142-55-8 has been extensively studied under various conditions. Recent experiments have revealed that the compound exhibits remarkable thermal stability up to 150°C, making it suitable for high-temperature applications. Furthermore, its resistance to hydrolysis under acidic and basic conditions highlights its potential for use in harsh chemical environments.

From an environmental perspective, understanding the degradation pathways of 1-(dimethoxymethyl)-2,2-difluorocyclopropan-1-amine is crucial for assessing its ecological impact. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with a half-life of approximately 30 days. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, CAS No 2228142-55-8, or 1-(dimethoxymethyl)-2,2-difluorocyclopropan-1-amine, stands out as a versatile and multifaceted compound with wide-ranging applications. Its unique structure, chemical stability, and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.